N,N'-(Iminobis(ethyleneiminoethylene))bis(octadeca-9,12-dienamide)monoacetate

Specification

• CAS No.: 94023-40-2
• Molecular Formula: C46H83N5O4
• Molecular Weight: 770.2 g/mol
• IUPAC Name: acetic acid;(9E,12E)-N-[2-(aziridin-1-yl)-2-[[1-(aziridin-1-yl)-2-[[(9E,12E)-octadeca-9,12-dienoyl]amino]ethyl]amino]ethyl]octadeca-9,12-dienamide
• Standard InChI: InChI=1S/C44H79N5O2.C2H4O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-43(50)45-39-41(48-35-36-48)47-42(49-37-38-49)40-46-44(51)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;1-2(3)4/h11-14,17-20,41-42,47H,3-10,15-16,21-40H2,1-2H3,(H,45,50)(H,46,51);1H3,(H,3,4)/b13-11+,14-12+,19-17+,20-18+
• Standard InChI Key: OKIVESIGTLJKNN-AGIJYSFMSA-N
• Isomeric SMILES: CCCCC/C=C/C/C=C/CCCCCCCC(=O)NCC(N1CC1)NC(N2CC2)CNC(=O)CCCCCCC/C=C/C/C=C/CCCCC.CC(=O)O
• Canonical SMILES: CCCCCC=CCC=CCCCCCCCC(=O)NCC(NC(CNC(=O)CCCCCCCC=CCC=CCCCCC)N1CC1)N2CC2.CC(=O)O

Introduction

N,N'-(Iminobis(ethyleneiminoethylene))bis(octadeca-9,12-dienamide)monoacetate is a complex organic compound characterized by its unique structure and potential applications in various scientific fields. This compound belongs to a class of molecules known for their amide linkages and imino groups, which contribute to their reactivity and versatility in chemical reactions.

Synthesis and Characterization

The synthesis of N,N'-(Iminobis(ethyleneiminoethylene))bis(octadeca-9,12-dienamide)monoacetate involves several steps that require precise control over reaction conditions. Characterization techniques such as nuclear magnetic resonance spectroscopy (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) are typically employed to confirm the structure of the synthesized compound.

Synthesis Steps:

• Reaction Conditions: Temperature, pH, and solvent choice are critical factors.

• Characterization Techniques: NMR, MS, and IR spectroscopy.

Comparison with Similar Compounds

Similar compounds, such as N,N'-[iminobis(ethyleneiminoethylene)]distearamide monoacetate, have well-documented properties and applications. For example, N,N'-[iminobis(ethyleneiminoethylene)]distearamide monoacetate has a molecular formula of C46H91N5O4 and a molecular weight of 778.2 g/mol.

Comparison Table:

Compound	Molecular Formula	Molecular Weight
N,N'-[iminobis(ethyleneiminoethylene)]distearamide monoacetate	C46H91N5O4	778.2 g/mol
N,N'-(Ethylenebis(iminoethylene))bis(octadeca-9,12-dienamide) monoacetate	C44H82N4O4	731.1 g/mol